Cas no 791104-43-3 (3-Pyridinecarbonitrile, 5-[(4-cyanophenyl)ethynyl]-)

• Product Name: 3-Pyridinecarbonitrile, 5-[(4-cyanophenyl)ethynyl]-
• CAS No: 791104-43-3
• MF: C₁₅H₇N₃
• MW: 229.236182451248
• CID: 533362
• PubChem ID: 67047858
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 5-[(4-cyanophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-[(4-cyanophenyl)ethynyl]-
• 5-[2-(4-cyanophenyl)ethynyl]pyridine-3-carbonitrile
• 791104-43-3
• SCHEMBL1477628
• DTXSID20736314
• 5-[(4-Cyanophenyl)ethynyl]pyridine-3-carbonitrile

• Inchi： 1S/C15H7N3/c16-8-13-4-1-12(2-5-13)3-6-14-7-15(9-17)11-18-10-14/h1-2,4-5,7,10-11H
• InChI Key： RWWMZMGIWPMAJD-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C#CC2C=CC(C#N)=CC=2)C=1

Computed Properties

• Exact Mass: 229.063997236g/mol
• Monoisotopic Mass: 229.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.5Ų